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Compound of Interest

Compound Name: Laurolactam

Cat. No. B145868

This technical guide provides a comprehensive overview of Laurolactam, intended for
researchers, scientists, and professionals in drug development. It covers the compound's
nomenclature, physicochemical properties, synthesis protocols, and key applications, with a
focus on its role in polymer science and its emerging uses in biomedical fields.

IUPAC Name: azacyclotridecan-2-one[1][2][3]
Synonyms:

e 1,2-Aminododecanoic acid lactam[1][4]

e Lauryl lactam[1][2]

e Dodecyllactam[2]

» Laurinolactam[2]

e omega-Laurolactam[2]

o Cyclododecalactam[2][4]

o Dodecanolactam[2][4]

e 2-Oxo-dodecamethylenimine[2]

e 1-Aza-2-cyclotridecanone[2][4]
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e omega-Dodecalactam[2][5]
¢ 12-Aminododecanolactam|[2]
e 2-Azacyclotridecanone[2][4]

Laurolactam is a macrocyclic lactam, an organic compound primarily utilized as a monomer
for the production of high-performance polymers such as nylon-12 and various copolyamides.
[1][3] In its pure form, it is a white crystalline solid, though technical grades may appear beige.
[1][3] While it is virtually insoluble in water, it exhibits solubility in a range of organic solvents
like benzene, cyclohexane, and 1,4-dioxane.[1][3]

Physicochemical Properties of Laurolactam

The quantitative data for Laurolactam are summarized in the table below, providing a clear
reference for its physical and chemical characteristics.

Property Value

CAS Number 947-04-6[1][2]

Molecular Formula C12H23NO[1][2][5]

Molecular Weight 197.32 g/mol [1][2]

Appearance White to off-white crystalline solid[1][3][4]
Melting Point 150-153 °CJ[5][6]

Boiling Point 314.9 °C at 760 mmHg[3][7][8]
Density ~0.94 g/cm?3[6][7]

Water Solubility 0.03 wt% (Virtually insoluble)[1][2][3]
Vapor Pressure 0.00000731 mmHg[2]

Flash Point 188.2 to 195 °C[3][6][7]

Autoignition Temperature 320 to 330 °C[3]
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Experimental Protocols: Synthesis of Laurolactam

The industrial synthesis of Laurolactam is predominantly achieved through the Beckmann
rearrangement of cyclododecanone oxime. An alternative method involves the photonitrosation
of cyclododecane.

1. Synthesis via Beckmann Rearrangement
This common method involves a three-step process starting from cyclododecane.

Step 1: Oxidation of Cyclododecane Cyclododecane is oxidized using air or oxygen in the
presence of boric acid and a transition metal salt catalyst (e.g., cobalt(ll) acetate). This
reaction yields a mixture of cyclododecanol and cyclododecanone.[3]

Step 2: Dehydrogenation to Cyclododecanone The mixture of cyclododecanol and
cyclododecanone is passed over a copper contact catalyst to quantitatively dehydrogenate
the cyclododecanol to cyclododecanone.[3]

Step 3: Oximation of Cyclododecanone The resulting cyclododecanone is reacted with
hydroxylamine to form cyclododecanone oxime.[3][9] A typical laboratory-scale procedure
involves dissolving 1.5 g of cyclododecanone in 8 mL of 95% ethanol, followed by the
addition of 0.6 g of hydroxylamine hydrochloride, 25 mL of deionized water, and 15 mL of a
10% aqueous NaOH solution. The mixture is then heated to reflux.[9]

Step 4: Beckmann Rearrangement to Laurolactam The cyclododecanone oxime undergoes
a Beckmann rearrangement in the presence of a strong acid or other catalysts, such as
cyanuric chloride with anhydrous zinc chloride, to yield Laurolactam.[3][9][10] The reaction
is typically heated to reflux for approximately 60 minutes.[9] The crude product is then
purified, often through recrystallization from an ethanol-water mixture.[9]

. Synthesis via Photonitrosation
This alternative route produces Laurolactam in high yields.

e Step 1: Photonitrosation of Cyclododecane Cyclododecane is treated with nitrosyl chloride
(NOCI) in the presence of anhydrous hydrogen chloride under UV light. This process directly
converts cyclododecane to cyclododecanone oxime hydrochloride.[1][3]
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o Step 2: Beckmann Rearrangement The resulting cyclododecanone oxime is extracted with
concentrated sulfuric acid and heated to approximately 160 °C to induce the Beckmann
rearrangement, forming Laurolactam.[3] This two-step process can achieve overall yields of
up to 93%.[3]

Visualizing Key Processes

The following diagrams illustrate the primary synthesis pathway for Laurolactam and its
subsequent polymerization to Nylon-12.
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Caption: Synthesis of Laurolactam via Beckmann Rearrangement.
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Caption: Ring-Opening Polymerization of Laurolactam to Nylon-12.

Applications in Research and Development

Laurolactam's primary industrial application is as a monomer for the synthesis of Nylon-12
(Polyamide 12).[1][3] The ring-opening polymerization of Laurolactam, typically initiated by
water, cationic, or anionic initiators, results in a high-performance thermoplastic known for its
excellent mechanical strength, chemical resistance, and low friction coefficient.[1][3] These
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properties make Nylon-12 invaluable in the automotive industry for components like fuel lines
and engine parts.[1]

Beyond its role in engineering plastics, Laurolactam and its derived polymers are subjects of
research in several advanced fields:

e Drug Delivery Systems: Laurolactam-based polymers are being investigated for the
development of controlled-release drug delivery systems.[1] The goal is to create systems
that can deliver therapeutic agents in a targeted and sustained manner, potentially
enhancing efficacy and minimizing side effects.[1]

o Biocompatible Materials: Research is underway to utilize Laurolactam-derived polymers in
the creation of biocompatible materials for medical applications, including tissue engineering
scaffolds and implants.[1] These materials show promise due to their favorable mechanical
properties, potential for biodegradability, and low cytotoxicity.[1]

» Novel Polyamides: Scientists are exploring the use of Laurolactam as a comonomer with
other lactams, such as g-caprolactam, to create novel copolyamides with tailored properties
like enhanced thermal stability or flame retardancy.[1][3]

Safety and Handling

Laurolactam is generally considered to have low toxicity. However, it can cause skin and eye
irritation upon direct contact, and inhalation of its dust may lead to respiratory irritation.[1]
Standard laboratory safety protocols, including the use of personal protective equipment such
as gloves and safety glasses, should be followed when handling the compound.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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